Cas no 111337-85-0 (D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-)

• Product name: D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-
• CAS No: 111337-85-0
• MF: C₁₆H₂₉N₅O₃
• MW: 339.433163404465
• CID: 165394
• PubChem ID: 6444139

D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]- Chemical and Physical Properties

Names and Identifiers

• D-xylo-Heptonamide,3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-[[(2E,4Z)-1-oxo-2,4-hexadien-1-yl]amino]-
• (3R,5R,6R)-3-amino-N-(3-amino-3-iminopropyl)-6-[[(2E,4Z)-hexa-2,4-dienoyl]amino]-5-hydroxyheptanamide
• sperabillin B
• (3R,5R,6R)-3-amino-N-[(3Z)-3-amino-3-iminopropyl]-6-[(2E,4Z)-hexa-2,4-dienoylamino]-5-hydroxyheptanamide (non-preferred name)
• D-xylo-Heptonamide, 3-amino-N-(3-amino-3-iminopropyl)-2,3,4,6,7-pentadeoxy-6-((1-oxo-2,4-hexadienyl)amino)-, (E,Z)-
• 111337-85-0

• Inchi： InChI=1S/C16H29N5O3/c1-3-4-5-6-15(23)21-11(2)13(22)9-12(17)10-16(24)20-8-7-14(18)19/h3-6,11-13,22H,7-10,17H2,1-2H3,(H3,18,19)(H,20,24)(H,21,23)/b4-3-,6-5+/t11-,12-,13-/m1/s1
• InChI Key： HGBIYXQMCATWPJ-HPLJFFTKSA-N
• SMILES： C/C=C\C=C\C(N[C@@H]([C@@H](C[C@H](CC(NCCC(=N)N)=O)N)O)C)=O

Computed Properties

• Exact Mass: 339.22703980g/mol
• Monoisotopic Mass: 339.22703980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų
• XLogP3: -1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives